1H-Indazole, 6-nitro-3-(1-pyrrolidinylmethyl)-

• CAS No.: 315203-38-4
• Molecular Formula: C12H14N4O2
• Molecular Weight: 246.27 g/mol
• IUPAC Name: 6-nitro-3-(pyrrolidin-1-ylmethyl)-2H-indazole
• InChI: InChI=1S/C12H14N4O2/c17-16(18)9-3-4-10-11(7-9)13-14-12(10)8-15-5-1-2-6-15/h3-4,7H,1-2,5-6,8H2,(H,13,14)
• InChI Key: NRSKLXDGNBZSMP-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CC2=C3C=CC(=CC3=NN2)[N+](=O)[O-]

Description

1H-Indazole, 6-nitro-3-(1-pyrrolidinylmethyl)- is a heterocyclic compound that belongs to the indazole family Indazoles are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications

Preparation Methods

The synthesis of 1H-Indazole, 6-nitro-3-(1-pyrrolidinylmethyl)- involves several steps, typically starting with the formation of the indazole core. Common synthetic routes include:

Transition Metal Catalyzed Reactions: These reactions often involve the use of copper or palladium catalysts to facilitate the formation of the indazole ring.

Reductive Cyclization Reactions: This method involves the reduction of nitro groups followed by cyclization to form the indazole structure.

Industrial Production Methods: Industrial synthesis may involve large-scale reactions using optimized conditions to maximize yield and minimize byproducts. Specific details on industrial methods are often proprietary and not publicly disclosed.

Chemical Reactions Analysis

1H-Indazole, 6-nitro-3-(1-pyrrolidinylmethyl)- undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under specific conditions, using reagents like hydrogen gas and palladium on carbon.

Substitution: The pyrrolidinylmethyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Cyclization: The compound can undergo further cyclization reactions to form more complex structures.

Scientific Research Applications

1H-Indazole, 6-nitro-3-(1-pyrrolidinylmethyl)- has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound’s biological activity makes it a candidate for studying enzyme inhibition and receptor binding.

Medicine: Potential therapeutic applications include its use as an anticancer, anti-inflammatory, and antibacterial agent.

Industry: It is used in the development of new materials and as a precursor for various industrial chemicals.

Mechanism of Action

The mechanism of action of 1H-Indazole, 6-nitro-3-(1-pyrrolidinylmethyl)- involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components. The pyrrolidinylmethyl group may enhance the compound’s binding affinity to certain receptors or enzymes, influencing its biological activity .

Comparison with Similar Compounds

1H-Indazole, 6-nitro-3-(1-pyrrolidinylmethyl)- can be compared with other indazole derivatives:

6-Nitroindazole: Similar in structure but lacks the pyrrolidinylmethyl group, which may affect its biological activity.

3-Iodo-6-nitro-1H-indazole: Contains an iodine substituent instead of the pyrrolidinylmethyl group, leading to different reactivity and applications.